Cas no 2137552-83-9 (N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide)

• Product Name: N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide
• CAS No: 2137552-83-9
• MF: C₁₀H₁₈F₂N₂O
• MW: 220.259529590607
• CID: 5277136
• Update Time: 2025-07-27

N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide
• Cyclopropaneacetamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-

• Inchi： 1S/C10H18F2N2O/c1-10(13,9(11)12)4-5-14-8(15)6-7-2-3-7/h7,9H,2-6,13H2,1H3,(H,14,15)
• InChI Key： NLQQGSJQYBRVLB-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCNC(CC1CC1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 232
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Additional information on N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide

Introduction to N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide (CAS No. 2137552-83-9)

N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide, identified by the CAS number 2137552-83-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for various applications in medicinal chemistry and drug design.

The molecular structure of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an amide group (-CONH-) and a cyclopropyl moiety provides a foundation for further chemical modifications and interactions with biological targets. Additionally, the fluorine atoms in the 3-amino-4,4-difluoro-3-methylbutyl side chain enhance the compound's metabolic stability and binding affinity, which are critical factors in drug development.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures has been shown to improve drug solubility, bioavailability, and resistance to enzymatic degradation. N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide exemplifies this trend, as its fluorinated side chain likely contributes to these desirable characteristics.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and infectious diseases. Current research is focused on exploring its interactions with target proteins and enzymes that play a role in these conditions. For instance, studies have indicated that amide-based compounds can act as modulators of protein-protein interactions, potentially leading to the development of novel therapeutic strategies.

One of the most exciting aspects of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide is its versatility in chemical synthesis. The presence of both an amine and a carboxamide group allows for diverse functionalization pathways, enabling researchers to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization often requires modifications to enhance potency, selectivity, and pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve yield and purity. These methods are essential for producing high-quality intermediates and final products suitable for preclinical and clinical studies.

In the context of medicinal chemistry, N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide represents a significant advancement in the design of bioactive molecules. Its unique structural features make it a valuable tool for investigating novel mechanisms of action and developing next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide is currently undergoing preclinical studies to evaluate its pharmacological properties. These studies aim to provide insights into its mechanism of action, potential side effects, and optimal dosing regimens. Such information is crucial for advancing the compound into clinical trials where it can be tested in human populations.

The role of computational chemistry in the study of N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. This approach has been instrumental in guiding synthetic efforts and optimizing lead structures for better performance. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

The future prospects for N-(3-amino-4,4-difluoro-3-methylbutyl)-2-cyclopropylacetamide strong>) are promising as ongoing research continues to reveal its potential benefits across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical breakthroughs. With continued investment in research infrastructure and innovative methodologies。, this compound has the potential to make significant contributions to global health.